Cas no 885275-00-3 (Benzyl 4-iodopiperidine-1-carboxylate)

Benzyl 4-iodopiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its reactive 4-iodo substituent and protected amine functionality. The benzyloxycarbonyl (Cbz) group enhances stability while allowing selective deprotection under mild conditions, making it useful in peptide and pharmaceutical chemistry. The iodine moiety facilitates cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient C-C bond formation. Its well-defined structure and high purity ensure reproducibility in complex synthetic pathways. This compound is particularly advantageous in the preparation of piperidine-based scaffolds, which are prevalent in bioactive molecules and drug discovery. Suitable for controlled functionalization, it serves as a key building block in medicinal chemistry and material science applications.
Benzyl 4-iodopiperidine-1-carboxylate structure
885275-00-3 structure
Product Name:Benzyl 4-iodopiperidine-1-carboxylate
CAS No:885275-00-3
MF:C13H16INO2
MW:345.176115989685
MDL:MFCD04115043
CID:711200
PubChem ID:53249826
Update Time:2025-05-20

Benzyl 4-iodopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylicacid, 4-iodo-, phenylmethyl ester
    • Benzyl 4-iodopiperidine-1-carboxylate
    • 1-Cbz-4-iodopiperidine
    • N-Cbz-4-iodopiperidine
    • Z-4-IODOPIPERIDINE
    • 1-N-CBZ-4-IODOPIPERIDINE
    • 4-CBZ-piperidyl iodide
    • AK154069
    • MSRXUEGQXJQJJX-UHFFFAOYSA-N
    • 7544AH
    • 1-(Benzyloxycarbonyl)-4-iodopiperidine
    • WT82613
    • FCH2798734
    • PB24852
    • AX8027014
    • ST24046117
    • Phenylmethyl 4-iodo-1-piperidinecarboxylate (ACI)
    • 4-Iodo-N-Cbz-piperidine
    • 4-Iodopiperidine-1-carboxylic acid benzyl ester
    • DTXSID90693066
    • SY108148
    • DB-077615
    • AKOS015836794
    • CS-W006399
    • MFCD04115043
    • 885275-00-3
    • SCHEMBL2630944
    • BENZYL4-IODOPIPERIDINE-1-CARBOXYLATE
    • DS-7854
    • EN300-7382401
    • P10293
    • MDL: MFCD04115043
    • Inchi: 1S/C13H16INO2/c14-12-6-8-15(9-7-12)13(16)17-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2
    • InChI Key: MSRXUEGQXJQJJX-UHFFFAOYSA-N
    • SMILES: O=C(N1CCC(I)CC1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 345.02300
  • Monoisotopic Mass: 345.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.6±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 405.9±45.0 °C at 760 mmHg
  • Flash Point: 199.3±28.7 °C
  • PSA: 29.54000
  • LogP: 3.16050
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzyl 4-iodopiperidine-1-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzyl 4-iodopiperidine-1-carboxylate Pricemore >>

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Benzyl 4-iodopiperidine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Imidazole ,  Triphenylphosphine ,  Iodine Solvents: Diethyl ether ,  Acetonitrile ;  1 h, 60 °C
Reference
Transition-metal free C-N bond formation from alkyl iodides and diazonium salts via halogen-atom transfer
Zhang, Jing; Jiang, Min; Wang, Chang-Sheng ; Guo, Kai ; Li, Quan-Xin; et al, Nature Communications, 2022, 13(1),

Production Method 2

Reaction Conditions
1.1 Reagents: Imidazole ,  Triphenylphosphine ,  Iodine Solvents: Dichloromethane ,  Water ;  rt → 0 °C; 16 h, rt
Reference
A photochemical halogen-atom-transfer pathway for the carboxylation of alkenes with CO2
Zhai, Senmao; Wang, Rong; Dong, Quan; Cheng, Jiajia; Zheng, Meifang; et al, Organic Chemistry Frontiers, 2023, 10(19), 4816-4820

Production Method 3

Reaction Conditions
1.1 Reagents: Imidazole ,  Triphenylphosphine ,  Iodine Solvents: Dichloromethane
Reference
Copper-Catalyzed Reductive Trifluoromethylation of Alkyl Iodides with Togni's Reagent
Chen, Yanchi; Ma, Guobin; Gong, Hegui, Organic Letters, 2018, 20(15), 4677-4680

Production Method 4

Reaction Conditions
1.1 Reagents: Imidazole ,  Triphenylphosphine Solvents: Tetrahydrofuran ;  rt → 0 °C
1.2 Reagents: Iodine Solvents: Tetrahydrofuran ;  20 min, 0 °C; 18 h, 0 °C → rt
1.3 Reagents: Sodium sulfite Solvents: Water ;  rt
Reference
Discovery of Clinical Candidate 1-(4-(3-(4-(1H-Benzo[d]imidazole-2-carbonyl)phenoxy)pyrazin-2-yl)piperidin-1-yl)ethanone (AMG 579), A Potent, Selective, and Efficacious Inhibitor of Phosphodiesterase 10A (PDE10A)
Hu, Essa; Chen, Ning; Bourbeau, Matthew P.; Harrington, Paul E.; Biswas, Kaustav; et al, Journal of Medicinal Chemistry, 2014, 57(15), 6632-6641

Production Method 5

Reaction Conditions
1.1 Reagents: Tetrabutylammonium iodide Solvents: Dichloromethane ;  rt; 12 - 24 h, 25 °C
Reference
Photoinduced Metal-Free Decarboxylative Transformations: Rapid Access to Amines, Alkyl Halides, and Olefins
Luo, Jia-jing; Jing, Dong; Lu, Cong; Zheng, Ke, European Journal of Organic Chemistry, 2023, 26(14),

Production Method 6

Reaction Conditions
1.1 Reagents: Lithium iodide Catalysts: Triphenylphosphine Solvents: Acetone ;  24 h, 26 - 30 °C
Reference
Triphenylphosphine-Catalyzed Alkylative Iododecarboxylation with Lithium Iodide under Visible Light
Fu, Ming-Chen; Wang, Jia-Xin; Shang, Rui, Organic Letters, 2020, 22(21), 8572-8577

Production Method 7

Reaction Conditions
1.1 Reagents: Imidazole ,  Triphenylphosphine ,  Iodine Solvents: Dichloromethane ;  0 °C; 5 - 12 h, rt
Reference
Copper-catalyzed difluoromethylation of alkyl halides enabled by aryl radical activation of carbon-halogen bonds
Cai, Aijie; Yan, Wenhao; Liu, Wei, ChemRxiv, 2021, 1, 1-11

Production Method 8

Reaction Conditions
1.1 Reagents: Imidazole ,  Triphenylphosphine ,  Iodine Solvents: Dichloromethane ;  15 min, 0 °C
1.2 0 °C
Reference
Visible-Light-Mediated C-I Difluoroallylation with an α-Aminoalkyl Radical as a Mediator
Yue, Fuyang; Dong, Jianyang; Liu, Yuxiu ; Wang, Qingmin, Organic Letters, 2021, 23(18), 7306-7310

Production Method 9

Reaction Conditions
1.1 Reagents: Imidazole ,  Triphenylphosphine ,  Iodine Solvents: Dichloromethane ;  0 °C; 5 - 12 h, rt
Reference
Ligand-Controlled Regiodivergent Hydroalkylation of Pyrrolines
Qian, Deyun ; Hu, Xile, Angewandte Chemie, 2019, 58(51), 18519-18523

Benzyl 4-iodopiperidine-1-carboxylate Raw materials

Benzyl 4-iodopiperidine-1-carboxylate Preparation Products

Additional information on Benzyl 4-iodopiperidine-1-carboxylate

Comprehensive Overview of Benzyl 4-iodopiperidine-1-carboxylate (CAS No. 885275-00-3): Properties, Applications, and Industry Insights

Benzyl 4-iodopiperidine-1-carboxylate (CAS No. 885275-00-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative is characterized by the presence of a benzyl carboxylate group and an iodine substituent, which make it a valuable intermediate in synthetic chemistry. Researchers often search for "Benzyl 4-iodopiperidine-1-carboxylate synthesis" or "CAS 885275-00-3 applications," reflecting its growing relevance in drug discovery and material science.

The compound's molecular formula, C13H16INO2, highlights its potential for diverse chemical transformations. Its iodo-functionalization enables cross-coupling reactions, a topic frequently explored in modern organic chemistry forums. Recent trends in "green chemistry alternatives for halogenated intermediates" have also spurred interest in optimizing the synthesis of 885275-00-3 with reduced environmental impact. Laboratories focusing on "high-efficiency catalytic systems" often evaluate this compound as a model substrate.

In pharmaceutical contexts, Benzyl 4-iodopiperidine-1-carboxylate serves as a precursor for bioactive molecule development, particularly in neurological and cardiovascular research. Patent literature reveals its utility in constructing spirocyclic compounds, addressing trending queries like "piperidine scaffolds in CNS drug design." The carbamate protection strategy embodied in its structure aligns with current discussions about "protecting group optimization" in peptide chemistry.

Analytical characterization of CAS 885275-00-3 typically involves advanced techniques such as NMR spectroscopy (showing distinct signals at 7.3-7.5 ppm for aromatic protons) and mass spectrometry (with expected molecular ion peaks). These data points respond to common search terms like "HNMR interpretation of iodopiperidine derivatives." The compound's crystalline properties, often discussed under "XRD analysis of carboxylate salts," further enhance its research utility.

From a commercial perspective, suppliers frequently list Benzyl 4-iodopiperidine-1-carboxylate with purity specifications exceeding 97%, catering to demand for "high-purity synthetic building blocks." Storage recommendations (typically 2-8°C under inert atmosphere) address laboratory safety concerns without violating regulatory constraints. The compound's stability profile makes it suitable for "long-term research projects," a key consideration for academic and industrial purchasers.

Emerging applications in material science have expanded the compound's relevance beyond traditional chemistry. Recent studies exploring "iodine-containing polymers for optoelectronics" have utilized 885275-00-3 as a halogen source, aligning with sustainable technology trends. This dual pharmaceutical-material utility explains its growing presence in "multidisciplinary chemical inventories" across global research centers.

Quality control protocols for Benzyl 4-iodopiperidine-1-carboxylate emphasize HPLC purity verification and heavy metal screening, responding to industry demands for "GMP-compatible intermediates." The compound's structure-activity relationship (SAR) potential continues to drive computational chemistry studies, particularly in "molecular docking simulations" for novel therapeutic targets.

As research into heterocyclic compound libraries intensifies, CAS 885275-00-3 maintains its position as a versatile tool for medicinal chemists. Its balanced lipophilicity profile (predicted logP ~2.8) and hydrogen bonding capacity make it particularly valuable in "blood-brain barrier penetration studies," a hot topic in neuropharmacology circles. These characteristics ensure its continued relevance in answering "next-generation drug formulation" challenges.

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